Cas no 741698-86-2 (3-FURANMETHANAMINE, N-BUTYL-)

3-FURANMETHANAMINE, N-BUTYL- structure
3-FURANMETHANAMINE, N-BUTYL- structure
Product Name:3-FURANMETHANAMINE, N-BUTYL-
CAS No:741698-86-2
MF:C9H15NO
MW:153.221502542496
MDL:MFCD12546983
CID:3295305
PubChem ID:45790735
Update Time:2025-07-31

3-FURANMETHANAMINE, N-BUTYL- Chemical and Physical Properties

Names and Identifiers

    • 3-FURANMETHANAMINE, N-BUTYL-
    • butyl[(furan-3-yl)methyl]amine
    • MFCD12546983
    • butyl(furan-3-ylmethyl)amine
    • AKOS005256485
    • N-(furan-3-ylmethyl)butan-1-amine
    • 741698-86-2
    • MDL: MFCD12546983
    • Inchi: 1S/C9H15NO/c1-2-3-5-10-7-9-4-6-11-8-9/h4,6,8,10H,2-3,5,7H2,1H3
    • InChI Key: BURNHSDLPJIFID-UHFFFAOYSA-N
    • SMILES: O1C=CC(CNCCCC)=C1

Computed Properties

  • Exact Mass: 153.115364102Da
  • Monoisotopic Mass: 153.115364102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 95.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 25.2Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 197.0±15.0 °C at 760 mmHg
  • Flash Point: 72.9±20.4 °C
  • Vapor Pressure: 0.4±0.4 mmHg at 25°C

3-FURANMETHANAMINE, N-BUTYL- Security Information

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